Cas no 139225-20-0 (2H-Pyran-2-one, 4-hydroxy-6-methyl-5-(trifluoromethyl)-)

• Product Name: 2H-Pyran-2-one, 4-hydroxy-6-methyl-5-(trifluoromethyl)-
• CAS No: 139225-20-0
• MF: C₇H₅F₃O₃
• MW: 194.108012914658
• CID: 1264384
• Update Time: 2024-08-03

2H-Pyran-2-one, 4-hydroxy-6-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-6-methyl-5-(trifluoromethyl)-

• Inchi： 1S/C7H5F3O3/c1-3-6(7(8,9)10)4(11)2-5(12)13-3/h2,11H,1H3
• InChI Key： BLYKLDPBBNJBRR-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=C(C(F)(F)F)C(O)=C1

Computed Properties

• Exact Mass: 194.01905

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 185.1±40.0 °C(Predicted)
• PSA: 46.53
• pka: 3.97±0.50(Predicted)